Cas no 1807231-73-7 (1-Bromo-4-fluoro-3-iodo-5-nitrobenzene)

• Product Name: 1-Bromo-4-fluoro-3-iodo-5-nitrobenzene
• CAS No: 1807231-73-7
• MF: C₆H₂BrFINO₂
• MW: 345.892456531525
• CID: 4977115
• Update Time: 2023-08-24

1-Bromo-4-fluoro-3-iodo-5-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-4-fluoro-3-iodo-5-nitrobenzene

• Inchi： 1S/C6H2BrFINO2/c7-3-1-4(9)6(8)5(2-3)10(11)12/h1-2H
• InChI Key： YBKLFEUZQMPNRN-UHFFFAOYSA-N
• SMILES： IC1=CC(=CC(=C1F)[N+](=O)[O-])Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 189
• XLogP3: 3.2
• Topological Polar Surface Area: 45.8